Cas no 83790-33-4 (Mortonol B)

Mortonol B structure

Mortonol B structure

Product Name:Mortonol B

CAS No:83790-33-4

Molecular Formula:C₃₁H₃₄O₉

Molecular Weight:550.596

CID:2056178

Mortonol B Properties

Names and Identifiers

- Mortonol B
- [3S-(3alpha,5beta,5aalpha,6alpha,7beta,9beta,9aalpha)]-7-(Acetyloxy)-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-10-one
- InChIKey： VDNJAHVVPAQKQE-UHFFFAOYSA-N
- Inchi： InChI=1S/C31H34O9/c1-18(32)37-22-17-29(4,36)31-24(33)21(28(2,3)40-31)16-23(38-26(34)19-12-8-6-9-13-19)30(31,5)25(22)39-27(35)20-14-10-7-11-15-20/h6-15,21-23,25,36H,16-17H2,1-5H3
- SMILES： CC(=O)OC1CC(C)(O)C23OC(C)(C)C(CC(OC(=O)c4ccccc4)C2(C)C1OC(=O)c1ccccc1)C3=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 40
XLogP3: 2.82

Mortonol B Related Literature

1. Atom-economical, catalyst-free hydrosulfonation of densely functionalized alkenes: access to oxindole-containing sulfones†

Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
2. Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials

Klaus Mayer,Maria Wallenius,Ian Ray Analyst, 2005,130, 433-441
3. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
4. Sterols in human milk during lactation: bioaccessibility and estimated intakes†

Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
5. Exploring the crystal structure and properties of ytterbium orthoantimonate under high pressure†

Pablo Botella-Vives,Oscar Gomis,Enrico Bandiello,Catalin Popescu,Daniel Errandonea Dalton Trans., 2023,52, 14517-14526
6. Contents

Anal. Methods, 2011,3, 475-487
7. Catalytic coupling of CO2 with epoxide by metal macrocycles functionalized with imidazolium bromide: insights into the mechanism and activity regulation from density functional calculations†

Ping Li,Zexing Cao Dalton Trans., 2019,48, 1344-1350
8. S 77. α-Decay systematics

J. Chem. Soc., 1949, S364-S365
9. Improved detection of low vapor pressure compounds in air by serial combination of single-sided membrane introduction with fiber introduction mass spectrometry (SS-MIMS-FIMS)

Ismael Cotte-Rodríguez,Eric Handberg,Robert J. Noll,David P. A. Kilgour,R. Graham Cooks Analyst, 2005,130, 679-686
10. Reviews

Analyst, 1948,73, 183-184

Related Categories

Natural Products and Extracts Plant Extracts Plant based Mortonia latisepala

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